3,5-dimethyl-N-1H-tetrazol-5-yl-1-adamantanecarboxamide

• IUPAC Name: 3,5-dimethyl-N-(2H-tetrazol-5-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C14H21N5O/c1-12-3-9-4-13(2,6-12)8-14(5-9,7-12)10(20)15-11-16-18-19-17-11/h9H,3-8H2,1-2H3,(H2,15,16,17,18,19,20)
• InChI Key: GOFLHXNKRADRJU-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3CC(C1)(CC(C3)(C2)C(=O)NC4=NNN=N4)C
• Molecular Formula: C14H21N5O
• Molecular Weight: 275.35 g/mol

Description

3,5-dimethyl-N-1H-tetrazol-5-yl-1-adamantanecarboxamide, commonly known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a critical energy sensor in cells, and A-769662 has been shown to activate AMPK in vitro and in vivo, making it a promising target for therapeutic intervention in metabolic disorders.

Mechanism of Action

A-769662 activates 3,5-dimethyl-N-1H-tetrazol-5-yl-1-adamantanecarboxamide by binding to the γ-subunit of the enzyme, leading to conformational changes that increase the enzyme's activity. This results in increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, all of which contribute to improved metabolic function.
Biochemical and Physiological Effects:
In addition to its metabolic effects, A-769662 has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. It has also been shown to improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

A-769662 is a useful tool for studying the role of 3,5-dimethyl-N-1H-tetrazol-5-yl-1-adamantanecarboxamide in metabolic regulation and disease. Its small size and specificity for 3,5-dimethyl-N-1H-tetrazol-5-yl-1-adamantanecarboxamide make it an ideal activator for in vitro and in vivo studies. However, its potency and selectivity for 3,5-dimethyl-N-1H-tetrazol-5-yl-1-adamantanecarboxamide can vary depending on the cell type and experimental conditions used, which can make interpretation of results challenging.

Future Directions

Further research is needed to fully understand the mechanisms underlying the metabolic and therapeutic effects of A-769662. Additionally, the development of more potent and selective 3,5-dimethyl-N-1H-tetrazol-5-yl-1-adamantanecarboxamide activators could lead to the development of novel therapies for metabolic disorders and cancer.

Synthesis Methods

A-769662 can be synthesized using a series of chemical reactions starting from commercially available starting materials. The synthesis involves the formation of a tetrazole ring and subsequent functionalization of the adamantyl group.

Scientific Research Applications

A-769662 has been extensively studied for its potential therapeutic applications in metabolic disorders such as diabetes, obesity, and cancer. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, and to reduce liver fat accumulation in animal models of non-alcoholic fatty liver disease. Additionally, A-769662 has been shown to have anti-tumor effects in various cancer cell lines.